2-cyclopropyl-4-(difluoromethyl)-6-{4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}pyrimidine

• IUPAC Name: 6-[4-[2-cyclopropyl-6-(difluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C18H17F5N8/c19-15(20)11-9-14(25-16(24-11)10-1-2-10)30-7-5-29(6-8-30)13-4-3-12-26-27-17(18(21,22)23)31(12)28-13/h3-4,9-10,15H,1-2,5-8H2
• InChI Key: JHUAICVVQMBQTM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=CC(=N2)N3CCN(CC3)C4=NN5C(=NN=C5C(F)(F)F)C=C4)C(F)F
• Molecular Formula: C18H17F5N8
• Molecular Weight: 440.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a cyclopropyl group, a difluoromethyl group, a triazolo[4,3-b]pyridazine ring, and a piperazine ring. These functional groups could potentially give the compound a wide range of chemical and biological properties.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, it’s likely that it involves several steps, including the formation of the triazolo[4,3-b]pyridazine ring and the attachment of the cyclopropyl, difluoromethyl, and piperazine groups.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups and a heterocyclic ring. The triazolo[4,3-b]pyridazine ring, in particular, is a fused ring system that can exist in several isomeric forms.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the specific functional groups present in the molecule. For example, the difluoromethyl group might be susceptible to nucleophilic substitution reactions, while the piperazine ring might undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the specific functional groups present and the overall structure of the molecule. For example, the presence of the difluoromethyl group and the piperazine ring could affect the compound’s polarity and solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Based on the functional groups present, it could potentially interact with a variety of biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and physical and chemical properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its biological activity, and assessment of its safety and potential applications.